Cas no 936731-46-3 (2-tert-butyl-4-iodo-1-methyl-1H-imidazole)
936731-46-3 structure
Product Name:2-tert-butyl-4-iodo-1-methyl-1H-imidazole
CAS No:936731-46-3
MF:C8H13IN2
MW:264.106693983078
CID:2113026
PubChem ID:58970272
Update Time:2025-04-21
2-tert-butyl-4-iodo-1-methyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
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- 2-tert-butyl-4-iodo-1-methyl-1H-imidazole
- 4-Iodo-1-methyl-2-(2-methyl-2-propanyl)-1H-imidazole
- DA-25652
- SCHEMBL4795290
- 936731-46-3
- 2-t-butyl-4-iodo-1-methyl-1H-imidazole
- UFSQAQCJRXJVJP-UHFFFAOYSA-N
-
- Inchi: 1S/C8H13IN2/c1-8(2,3)7-10-6(9)5-11(7)4/h5H,1-4H3
- InChI Key: UFSQAQCJRXJVJP-UHFFFAOYSA-N
- SMILES: IC1=CN(C)C(C(C)(C)C)=N1
Computed Properties
- Exact Mass: 264.01235Da
- Monoisotopic Mass: 264.01235Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 17.8Ų
2-tert-butyl-4-iodo-1-methyl-1H-imidazole Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
936731-46-3 (2-tert-butyl-4-iodo-1-methyl-1H-imidazole) Related Products
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